Cas no 1368345-12-3 (2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine)

• Product Name: 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine
• CAS No: 1368345-12-3
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD22071170
• CID: 4594001
• PubChem ID: 69093271
• Update Time: 2025-05-21

2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine
• SY157261
• MFCD22071170
• P19024
• SCHEMBL4560890
• BS-43083
• EN300-134540
• 1368345-12-3
• [1,3]dioxolo[4,5-b]pyridin-5-amine
• CS-0184343

• MDL： MFCD22071170
• Inchi： 1S/C6H6N2O2/c7-5-2-1-4-6(8-5)10-3-9-4/h1-2H,3H2,(H2,7,8)
• InChI Key： PIYSZGWWBODJBD-UHFFFAOYSA-N
• SMILES： O1COC2=C1C=CC(N)=N2

Computed Properties

• Exact Mass: 138.042927438 g/mol
• Monoisotopic Mass: 138.042927438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.4
• Molecular Weight: 138.12

Additional information on 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine

Exploring 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine (CAS No. 1368345-12-3): Properties, Applications, and Market Insights

The compound 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine (CAS No. 1368345-12-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. This molecule features a fused dioxolopyridine ring system, which contributes to its unique chemical properties and potential applications. Researchers are particularly interested in its structural framework, as it offers versatility in drug discovery and material science.

One of the key reasons 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine is studied is its potential role as a building block in medicinal chemistry. The presence of the dioxolo and pyridine rings makes it a candidate for synthesizing novel bioactive compounds. Recent trends in drug development emphasize the need for heterocyclic scaffolds, and this compound fits perfectly into that narrative. Its amine functionality further enhances its reactivity, allowing for diverse derivatization.

From a chemical perspective, 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine exhibits moderate solubility in polar organic solvents, which is advantageous for laboratory-scale reactions. Its stability under ambient conditions makes it a practical choice for synthetic applications. Researchers often inquire about its synthesis methods, with many exploring catalytic approaches to improve yield and purity. The compound’s molecular weight and logP values also make it suitable for pharmacokinetic studies.

In the context of current scientific trends, 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine aligns with the growing demand for sustainable chemistry and green synthesis. Scientists are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This focus on sustainability resonates with global efforts to reduce the environmental impact of chemical manufacturing.

The applications of 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine extend beyond pharmaceuticals. It is also explored in agrochemical research, where its structural motifs could lead to new pesticides or herbicides with improved efficacy and safety profiles. Additionally, material scientists are examining its potential in organic electronics, such as OLEDs and conductive polymers, due to its electron-rich aromatic system.

Market insights reveal a steady increase in demand for specialized heterocyclic compounds like 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine. Pharmaceutical companies and research institutions are actively sourcing high-purity batches for their projects. Suppliers are responding by optimizing production processes to meet these needs, ensuring consistent quality and scalability.

For those working with 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine, handling and storage recommendations include keeping the compound in a cool, dry environment, away from direct sunlight. Proper labeling and documentation are essential to maintain traceability, especially in regulated industries. Analytical techniques such as HPLC and NMR are commonly used to verify its purity and structure.

In summary, 2H-[1,3]Dioxolo[4,5-b]pyridin-5-amine (CAS No. 1368345-12-3) is a promising compound with broad applications in drug discovery, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple fields.